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Compound of Interest

Compound Name: 1-Cyanoethane-1-sulfinyl chloride

Cat. No.: B13164420

Get Quote

Introduction & Strategic Rationale
1-Cyanoethane-1-sulfinyl chloride (CESC) is a specialized electrophilic sulfur reagent used

to introduce the 1-cyanoethyl moiety into organic scaffolds. While sulfonyl chlorides (

) are the classical reagents for sulfonamide synthesis, they are often unstable or difficult to
isolate when possessing strong electron-withdrawing groups (EWG) at the

-position.

CESC offers a distinct advantage: it is a sulfinyl (

) precursor. By reacting CESC with amines to form stable sulfinamides, researchers can
subsequently oxidize these intermediates to sulfonamides (

) under mild conditions. This stepwise approach avoids the decomposition pathways common
to

-cyano sulfonyl chlorides (e.g., desulfonylation or polymerization) and provides a gateway to
sulfonimidamides, a growing class of bioisosteres in medicinal chemistry.
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Property Specification

Chemical Name 1-Cyanoethane-1-sulfinyl chloride

IUPAC Name 2-chlorosulfinylpropanenitrile

CAS Number 1851774-95-2

Molecular Formula

Molecular Weight 137.59 g/mol

Physical State Pale yellow to orange liquid (typically)

Storage
-20°C, under Argon/Nitrogen (Moisture

Sensitive)

Reaction Pathway & Mechanism[1]
The synthesis of sulfonamides using CESC proceeds via a Two-Step Oxidative Amination

protocol.

Nucleophilic Substitution: The amine nucleophile attacks the electrophilic sulfur of CESC,

displacing chloride to form a sulfinamide.

Oxidative Expansion: The sulfinamide is oxidized (typically using mCPBA or RuCl3/NaIO4) to

the corresponding sulfonamide.
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Figure 1: Stepwise conversion of CESC to Sulfonamides via Sulfinamide intermediates.

Experimental Protocols
Protocol A: Synthesis of Sulfinamide Intermediate
Objective: Coupling of CESC with a primary or secondary amine.

Reagents:

Amine substrate (1.0 equiv)

CESC (1.1 – 1.2 equiv)

Triethylamine (TEA) or DIPEA (1.5 – 2.0 equiv)

Dichloromethane (DCM), Anhydrous

Procedure:

Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the Amine (1.0

mmol) and TEA (1.5 mmol) in anhydrous DCM (5 mL).

Cooling: Cool the reaction mixture to -78°C (dry ice/acetone bath). Note: Low temperature is

critical to prevent Pummerer-type side reactions or elimination of the cyano group.

Addition: Add CESC (1.1 mmol) dropwise (neat or as a solution in minimal DCM) over 10

minutes.

Reaction: Stir at -78°C for 30 minutes, then allow to warm slowly to 0°C over 1 hour. Monitor

by TLC (Sulfinamides are typically more polar than the starting amine).

Workup: Quench with saturated

solution. Extract with DCM (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc).
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Observation: Sulfinamides are chiral at sulfur; you may observe diastereomers if the

amine is chiral.

Protocol B: Oxidation to Sulfonamide
Objective: Conversion of the sulfinamide to the final sulfonamide.

Method 1: mCPBA Oxidation (Standard) Best for small scale and acid-stable substrates.

Dissolve the Sulfinamide (from Protocol A) in DCM (0.1 M).

Cool to 0°C.

Add m-Chloroperbenzoic acid (mCPBA) (1.2 – 1.5 equiv, 77% max) portion-wise.

Stir at 0°C for 1 hour, then warm to Room Temperature (RT).

Quench: Add saturated

(to reduce excess peroxide) and saturated

. Stir vigorously for 15 minutes.

Isolation: Extract with DCM, dry, and concentrate.

Method 2: RuCl3 / NaIO4 (Catalytic) Best for larger scale or acid-sensitive substrates.

Dissolve Sulfinamide in a mixture of

(1:1:1.5) or

.

Add

(0.01 – 0.05 equiv).

Add

(1.5 equiv).
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Stir at RT for 1–4 hours. The mixture typically turns yellow/orange.

Workup: Filter through a pad of Celite to remove Ruthenium salts. Extract the filtrate with

EtOAc.

Representative Performance Data
The following table summarizes expected outcomes based on the electronic properties of

-cyano sulfinyl chlorides.

Parameter Sulfinamide Step (Step 1) Sulfonamide Step (Step 2)

Typical Yield 75 – 92% 80 – 95%

Reaction Time 1 – 3 hours 1 – 4 hours

Key By-products
Amine Hydrochloride (removed

in workup)

Sulfonic acid (if over-

oxidized/hydrolyzed)

Stereochemistry

Forms mixture of

diastereomers (

)

Chirality at Sulfur is lost

(becomes achiral

)

Stability Moderate (store at -20°C) High (Bench stable)

Troubleshooting & Critical Parameters
Reagent Quality Control
CESC is prone to hydrolysis, releasing HCl and forming the sulfinic acid, which is unstable.

Test: Take a small aliquot of CESC in

. If the NMR shows broad peaks or significant shifts distinct from the expected

-methine signal (~3.8-4.2 ppm), redistill or purchase fresh reagent.

Controlling the -Proton
The proton at the 1-position (adjacent to Cyano and Sulfinyl) is significantly acidic (
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approx 10-12).

Risk: Use of strong bases (e.g., NaH, LDA) during the coupling step can lead to

deprotonation and self-condensation.

Solution: Stick to non-nucleophilic organic bases like DIPEA or 2,6-Lutidine. Avoid

hydroxides.

"One-Pot" Variations
For high-throughput screening, the intermediate sulfinamide does not need to be isolated.

Protocol Modification: After Step 1 is complete (verified by LCMS), add water and

directly to the reaction mixture (if solvent compatible) or swap solvent to Acetone/Water for
the oxidation.

Advanced Application: Sulfonimidamides
Recent literature highlights the utility of sulfinamides as precursors to Sulfonimidamides (

), which are valuable drug pharmacophores (e.g., in kinase inhibitors).

Transformation: Instead of mCPBA, treat the Sulfinamide intermediate with N-

Chlorosuccinimide (NCS) and an amine, or Chloramine-T.

Significance: This converts the

bond into an

motif, retaining the

-cyanoethyl group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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